Monatin Monatin Monatin is a natural product found in Sclerochiton ilicifolius with data available.
Brand Name: Vulcanchem
CAS No.: 146142-94-1
VCID: VC21287470
InChI: InChI=1S/C14H16N2O5/c15-10(12(17)18)6-14(21,13(19)20)5-8-7-16-11-4-2-1-3-9(8)11/h1-4,7,10,16,21H,5-6,15H2,(H,17,18)(H,19,20)/t10-,14-/m0/s1
SMILES: C1=CC=C2C(=C1)C(=CN2)CC(CC(C(=O)O)N)(C(=O)O)O
Molecular Formula: C14H16N2O5
Molecular Weight: 292.29 g/mol

Monatin

CAS No.: 146142-94-1

Cat. No.: VC21287470

Molecular Formula: C14H16N2O5

Molecular Weight: 292.29 g/mol

* For research use only. Not for human or veterinary use.

Monatin - 146142-94-1

Specification

Description Monatin is a natural product found in Sclerochiton ilicifolius with data available.
CAS No. 146142-94-1
Molecular Formula C14H16N2O5
Molecular Weight 292.29 g/mol
IUPAC Name (2S,4S)-4-amino-2-hydroxy-2-(1H-indol-3-ylmethyl)pentanedioic acid
Standard InChI InChI=1S/C14H16N2O5/c15-10(12(17)18)6-14(21,13(19)20)5-8-7-16-11-4-2-1-3-9(8)11/h1-4,7,10,16,21H,5-6,15H2,(H,17,18)(H,19,20)/t10-,14-/m0/s1
Standard InChI Key RMLYXMMBIZLGAQ-HZMBPMFUSA-N
Isomeric SMILES C1=CC=C2C(=C1)C(=CN2)C[C@](C[C@@H](C(=O)O)N)(C(=O)O)O
SMILES C1=CC=C2C(=C1)C(=CN2)CC(CC(C(=O)O)N)(C(=O)O)O
Canonical SMILES C1=CC=C2C(=C1)C(=CN2)CC(CC(C(=O)O)N)(C(=O)O)O
Melting Point 216-220°C

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